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Compound of Interest

3-(Benzyloxy)-N-methoxy-N-
Compound Name:
methylbenzamide

CAS No.: 615558-47-9

Cat. No.: B3037797

Get Quote

Executive Summary

3-(Benzyloxy)-N-methoxy-N-methylbenzamide (CAS: 143786-98-3) represents a critical
intermediate in medicinal chemistry, specifically functioning as a Weinreb amide.[1] Its primary
utility lies in its ability to undergo nucleophilic acyl substitution with Grignard or organolithium
reagents to form ketones without over-addition to tertiary alcohols—a common pitfall with
esters or acid chlorides.

This guide provides a definitive technical profile for researchers synthesizing or characterizing
this compound. It synthesizes theoretical spectroscopic principles with practical experimental
data, establishing a self-validating protocol for identification and purity assessment.

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]
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Property Data

N-methoxy-3-(phenylmethoxy)-N-
IUPAC Name y-3-(pheny )
methylbenzamide

C
Molecular Formula H
NO
Molecular Weight 271.31 g/mol
Physical State Colorless to pale yellow oil / Low-melting solid

Soluble in DCM, EtOAc, MeOH, DMSO;

Solubility ]
Insoluble in water

Key Functionality Weinreb Amide (stable ketone precursor)

Synthesis & Experimental Protocol

Context: The following protocol is the industry-standard methodology for converting 3-
benzyloxybenzoic acid to its Weinreb amide using EDC/HOBt coupling, ensuring minimal
racemization (if applicable) and high yield.

Reagents:

e Precursor: 3-Benzyloxybenzoic acid (1.0 equiv)[1]

Amine Source:N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv)[1]

Coupling Agents: EDC-HCI (1.5 equiv), HOBLt (1.5 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:
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o Activation: Charge a flame-dried round-bottom flask with 3-benzyloxybenzoic acid and
anhydrous DCM (0.1 M concentration). Cool to 0°C under N

atmosphere.

e Coupling: Add EDC-HCI and HOBL.[2] Stir for 15 minutes to generate the active ester.

o Amidation: Add N,O-dimethylhydroxylamine hydrochloride followed by dropwise addition of
DIPEA.

e Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12—16 hours.
Monitor by TLC (30% EtOAc in Hexanes).

o Workup: Dilute with DCM. Wash sequentially with 1N HCI (to remove unreacted
amine/DIPEA), Sat. NaHCO

(to remove unreacted acid), and Brine.

 Purification: Dry organic layer over MgSO

, filter, and concentrate. Purify via flash column chromatography (Silica gel, Gradient 10-40%
EtOAc/Hexanes).

Workflow Visualization

3-Benzyloxybenzoic DCM Activation Active Ester | Amidation 12h, RT Biphasic Workup Flash Chrom. Weinreb Amide
Acid (EDC/HOB, 0°C) (MeNHOMe-HCI, DIPEA) (HCI/ NaHCO3) (Purified)

Click to download full resolution via product page

A

Figure 1: Standard synthesis workflow for Weinreb amide generation from benzoic acid
derivatives.

Spectroscopic Analysis (The Core)

This section details the expected spectral signatures used to validate the identity of 3-
(Benzyloxy)-N-methoxy-N-methylbenzamide.
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Nuclear Magnetic Resonance (NMR)

Solvent: CDCI

(7.26 ppm reference)

The NMR spectrum is characterized by the distinct "Weinreb singlets” (N-OMe and N-Me) and
the benzyloxy system.[1]

H NMR Assignments
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5H

Ar-H (Benzyl)

Overlapping
phenyl protons
from the

protecting group.

[1]

7.28

Triplet (app)

1H

Ar-H (C5)

Meta-coupling
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pseudo-triplet.[1]

7.15-7.20

Multiplet

2H
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7.05

Doublet of

Doublets

1H

Ar-H (C4)

Para to carbonyl,
Ortho to ether.

5.10

Singlet

2H

Ph-CH

Characteristic
sharp singlet for
benzyloxy

methylene.[1]

3.56

Singlet

3H

N-OMe

Diagnostic: The
methoxy group of
the Weinreb
functionality.[2]

3.35

Singlet

3H

N-Me

Diagnostic: The
N-methyl group.
[1](2]

Note: In some Weinreb amides, restricted rotation around the C(O)-N bond can cause

broadening of the N-Me/N-OMe peaks at low temperatures, but they typically appear as sharp

singlets at room temperature in this steric environment.[1]
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C NMR Assignments
e Carbonyl (C=0): ~169.5 ppm (Amide carbonyl, shielded relative to ketones).

e Aromatic Ipso: ~158.5 (C-0), ~136.8 (Benzyl ipso), ~135.5 (C-CO).
e Aromatic CH: 129.5, 128.6, 128.0, 127.5, 119.5, 117.0, 113.5.
e Benzylic: 70.2 ppm (Ph-CH
-0).[1]
¢ Weinreb Methyls: 61.2 ppm (N-OCH
), 33.8 ppm (N-CH

).

Mass Spectrometry (MS)

Method: ESI+ (Electrospray lonization)

The fragmentation pattern of Weinreb amides is predictable and serves as a primary
confirmation tool.

e Molecular lon [M+H]

:mfz 272.1

e Sodium Adduct [M+Na]

:mf/z 294.1

Fragmentation Pathway (EI/CID)

e Parent: m/z 271

o Loss of Weinreb Amine: Cleavage of the amide bond yields the 3-benzyloxybenzoyl cation
(Ar-CO

)at m/z 211.[1]
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* Benzyl Cleavage: Loss of the benzyl group (PhCH

) yields the tropylium ion at m/z 91 (Base peak in EI).

[M+H]+ Loss of
m/z 272 HN(Me)OMe

Benzyl Cleavage

Acylium lon Tropylium lon

[Ar-C=0]+ [PhCH2]+
m/z 211 m/z 91

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.[1]

Infrared Spectroscopy (IR)

Mode: ATR-FTIR (Neat)

1635 — 1655 cm

(Strong): Amide C=0 stretch.[1] Note: Weinreb amides typically absorb at slightly lower
frequencies than esters but are distinct from normal tertiary amides due to the
electronegative oxygen on the nitrogen.

e 1240 —-1260 cm

(Strong): Aryl alkyl ether C-O-C stretch (Asymmetric).[1]
e 1020 — 1040 cm
(Medium): Symmetric C-O stretch.[1]

e 2800 - 3000 cm
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: C-H stretches (Aromatic and Aliphatic).[1]
Quality Control & Validation
To ensure the material is suitable for subsequent Grignard reactions, strict QC is required.
Purity Criteria:

e HPLC: >98% purity (254 nm). Impurities often include the hydrolyzed acid (3-
benzyloxybenzoic acid) or residual amine.[1]

o Water Content (Karl Fischer): <0.1%. Critical: Water destroys Grignard reagents in the next
step.

e Residual Amine: Must be absent (Check TLC with ninhydrin stain).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of 3-(Benzyloxy)-N-methoxy-N-methylbenzamide[1]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3037797/docs#technical-guide-
spectroscopic-characterization-synthesis-of-3-benzyloxy-n-methoxy-n-methylbenzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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